Cas no 159755-62-1 (2-Pyridinecarboxylic acid, 3-formyl-, ethyl ester)
159755-62-1 structure
Product Name:2-Pyridinecarboxylic acid, 3-formyl-, ethyl ester
CAS No:159755-62-1
MF:C9H9NO3
MW:179.172662496567
MDL:MFCD14560545
CID:839734
PubChem ID:15639416
Update Time:2025-09-28
2-Pyridinecarboxylic acid, 3-formyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 3-formyl-, ethyl ester
- ETHYL 3-FORMYL-2-PYRIDINECARBOXYLATE
- Ethyl 3-formylpyridine-2-carboxylate
- Ethyl 3-formylpicolinate
- 3-Formyl-2-pyridinecarboxylic acid ethyl ester
- 3-Formyl-pyridine-2-carboxylic acid ethyl ester
- 159755-62-1
- DTXSID60576135
- MD-0742
- CS-0447652
- AKOS005073461
- J-520878
- SCHEMBL4720566
- DB-370345
- SB55030
- Ethyl3-formylpicolinate
-
- MDL： MFCD14560545
- Inchi： 1S/C9H9NO3/c1-2-13-9(12)8-7(6-11)4-3-5-10-8/h3-6H,2H2,1H3
- InChI Key： SZRBURRVCCJZEU-UHFFFAOYSA-N
- SMILES： O(C(C1C(C=O)=CC=CN=1)=O)CC
Computed Properties
- Exact Mass: 179.05827
- Monoisotopic Mass: 179.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 56.3Ų
Experimental Properties
- Density: 1.204±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (13 g/l) (25 º C),
- PSA: 56.26
2-Pyridinecarboxylic acid, 3-formyl-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM176436-1g |
Ethyl 3-formylpyridine-2-carboxylate |
159755-62-1 | 95% | 1g |
$532 | 2021-08-05 | |
| Apollo Scientific | OR303904-500mg |
Ethyl 3-formyl-2-pyridinecarboxylate |
159755-62-1 | 500mg |
£425.00 | 2024-05-23 | ||
| Chemenu | CM176436-1g |
Ethyl 3-formylpyridine-2-carboxylate |
159755-62-1 | 95% | 1g |
$626 | 2022-06-12 | |
| Matrix Scientific | 087250-500mg |
Ethyl 3-formylpyridine-2-carboxylate, >97% |
159755-62-1 | >97% | 500mg |
$647.00 | 2023-09-08 | |
| Matrix Scientific | 087250-1g |
Ethyl 3-formylpyridine-2-carboxylate, >97% |
159755-62-1 | >97% | 1g |
$813.00 | 2023-09-08 |
2-Pyridinecarboxylic acid, 3-formyl-, ethyl ester Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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